Bromophenol red sodium salt

• IUPAC Name: sodium;2-[(Z)-(3-bromo-4-hydroxyphenyl)-(3-bromo-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
• InChI: InChI=1S/C19H12Br2O5S.Na/c20-14-9-11(5-7-16(14)22)19(12-6-8-17(23)15(21)10-12)13-3-1-2-4-18(13)27(24,25)26;/h1-10,22H,(H,24,25,26);/q;+1/p-1/b19-12-
• InChI Key: OPPKOKMTIKOIHJ-JHMJKTBASA-M
• Canonical SMILES: C1=CC=C(C(=C1)C(=C2C=CC(=O)C(=C2)Br)C3=CC(=C(C=C3)O)Br)S(=O)(=O)[O-].[Na+]
• Isomeric SMILES: C1=CC=C(C(=C1)/C(=C\2/C=CC(=O)C(=C2)Br)/C3=CC(=C(C=C3)O)Br)S(=O)(=O)[O-].[Na+]
• Molecular Formula: C19H11Br2NaO5S
• Molecular Weight: 534.2 g/mol
• CAS RN: 102185-50-2

Description

Bromophenol red sodium salt is an organic compound with the empirical formula C19H11Br2O5SNa and a molar mass of 534.15 g/mol. It appears as a brownish-red powder.

Molecular Structure Analysis

The linear formula of Bromophenol red sodium salt is C19H11Br2O5SNa. The molecular weight is 534.15 g/mol. The structure includes hydroxyl groups and bromine atoms bonded to a benzene ring.

Physical And Chemical Properties Analysis

Bromophenol red sodium salt is a brownish-red powder. It has a molar mass of 534.15 g/mol. The compound is soluble in water.

Scientific Research Applications

pH Indicator

. . This makes it useful in various scientific and industrial applications where pH monitoring is necessary.

Biological Research

. It helps scientists visualize the movement of molecules in these systems.

Gel Electrophoresis

. This technique is used to separate DNA, RNA, or protein molecules based on their size. The dye helps researchers track the progress of the electrophoresis.

Protein Sample Preparation

. Western blotting is a widely used analytical technique used to detect specific proteins in a sample.

Staining Histones

. Histones are proteins that package and order the DNA into structural units called nucleosomes. Staining these proteins helps in their visualization and study.

Chemical Synthesis

. However, the specific applications can vary widely depending on the nature of the synthesis.

Mechanism of Action

Target of Action

Bromophenol Red Sodium Salt is a derivative of bromophenol . Bromophenols are organic compounds consisting of hydroxyl groups and bromine atoms bonded to a benzene ring . They can be viewed as hydroxyl derivatives of bromobenzene, or as brominated derivatives of phenol . .

Mode of Action

Bromophenols, in general, are produced by electrophilic halogenation of phenol with bromine . This suggests that Bromophenol Red Sodium Salt may interact with its targets through similar electrophilic mechanisms, leading to changes in the target molecules.

Pharmacokinetics

The presence of bromophenols in human blood and breast milk suggests that these compounds can be absorbed and distributed within the body

Result of Action

Studies have shown that bromophenols derived from brominated flame retardants (bfrs) are present in human blood and breast milk

Action Environment

The action of Bromophenol Red Sodium Salt can be influenced by various environmental factors. For example, dust formation should be avoided, and the compound should be kept away from incompatible materials . Additionally, the compound should be stored at 0-8°C . These factors can influence the compound’s action, efficacy, and stability.

Safety and Hazards

Users are advised to avoid contact with skin, eyes, and clothing, avoid dust formation, and not to breathe vapors/dust. It should not be ingested, and users should avoid smoking and keep the compound away from heat and sources of ignition.